3-(Tris(2-methoxyethoxy)silyl)propylamine
Cat. No. B1620448
Key on ui cas rn:
3069-26-9
M. Wt: 311.45 g/mol
InChI Key: UWVCSCFFSAPGAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05331074
Procedure details
(CH3OCH2CH2O)3Si(CH2)2NH2 ; (C2H5O)3Si(CH2)3NH2 ; (CH3OCH2CH2O)3Si(CH2)3NH2 ; (C2H5O)3Si(CH2)3O(CH2)3NH2 ; (C2H5O)2C6H5Si(CH2)3NH2 ; (C2H5O)3SiCH2O(CH2)2NH2 ; (C2H5O)3Si(CH2)3O(CH2)2NH2 ; (C2H5O)2CH3Si(CH2)3NH2 ; and (CH3O)3Si(CH2)3NH2.
Name
(CH3OCH2CH2O)3Si(CH2)2NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(C2H5O)3Si(CH2)3O(CH2)3NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
(C2H5O)2C6H5Si(CH2)3NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
(C2H5O)3SiCH2O(CH2)2NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
(C2H5O)3Si(CH2)3O(CH2)2NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
(C2H5O)2CH3Si(CH2)3NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Identifiers
|
REACTION_CXSMILES
|
[Si]([CH2:17][CH2:18][NH2:19])(OCCOC)(OCCOC)OCCOC.[Si:20]([CH2:30][CH2:31][CH2:32][NH2:33])([O:27][CH2:28]C)([O:24][CH2:25]C)[O:21][CH2:22]C.[Si](CCCN)(OCCOC)(OCCOC)OCCOC.[Si](CCCOCCCN)(OCC)(OCC)OCC.[Si](COCCN)(OCC)(OCC)OCC.[Si](CCCOCCN)(OCC)(OCC)OCC.[Si](CCCN)(OC)(OC)OC>>[Si:20]([CH2:30][CH2:31][CH2:32][NH:33][CH2:17][CH2:18][NH2:19])([O:27][CH3:28])([O:24][CH3:25])[O:21][CH3:22]
|
Inputs
Step One
|
Name
|
(CH3OCH2CH2O)3Si(CH2)2NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCCOC)(OCCOC)(OCCOC)CCN
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCC)(OCC)(OCC)CCCN
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCCOC)(OCCOC)(OCCOC)CCCN
|
Step Four
|
Name
|
(C2H5O)3Si(CH2)3O(CH2)3NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCC)(OCC)(OCC)CCCOCCCN
|
Step Five
[Compound]
|
Name
|
(C2H5O)2C6H5Si(CH2)3NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Six
|
Name
|
(C2H5O)3SiCH2O(CH2)2NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCC)(OCC)(OCC)COCCN
|
Step Seven
|
Name
|
(C2H5O)3Si(CH2)3O(CH2)2NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OCC)(OCC)(OCC)CCCOCCN
|
Step Eight
[Compound]
|
Name
|
(C2H5O)2CH3Si(CH2)3NH2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Nine
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Si](OC)(OC)(OC)CCCN
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
[Si](OC)(OC)(OC)CCCNCCN
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
